3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide
Overview
Description
3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide, also known as CHEMBL2310932, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of benzamides and has a molecular weight of 358.86 g/mol.
Mechanism of Action
The mechanism of action of 3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide can induce apoptosis (programmed cell death) in cancer cells. It has also been found to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide in lab experiments is its potent anticancer activity. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in research.
Future Directions
There are several future directions for research on 3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide. One area of interest is its potential use as a drug for the treatment of cancer. Further studies are needed to elucidate its mechanism of action and optimize its use in cancer therapy. Another potential application is as an antibacterial agent. Studies are needed to determine its efficacy against a wider range of bacterial strains and to optimize its use in this context. Additionally, research on the anti-inflammatory and analgesic effects of this compound could lead to its use in the development of new drugs for pain management.
Synthesis Methods
The synthesis of 3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide involves the reaction of 3-chloro-4-ethoxybenzoyl chloride with N-(2-ethyl-6-methylphenyl)acetamide in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is obtained in good yields after purification.
Scientific Research Applications
The potential applications of 3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide in scientific research are numerous. This compound has been found to have significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
3-chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO2/c1-4-13-8-6-7-12(3)17(13)20-18(21)14-9-10-16(22-5-2)15(19)11-14/h6-11H,4-5H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQZILALHGOHPPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=CC(=C(C=C2)OCC)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501212790 | |
Record name | 3-Chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501212790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
433966-59-7 | |
Record name | 3-Chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=433966-59-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-4-ethoxy-N-(2-ethyl-6-methylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501212790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.